Cas no 1119449-70-5 (3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid)

• Product Name: 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid
• CAS No: 1119449-70-5
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• MDL: MFCD12026887
• CID: 1070781
• PubChem ID: 25219314
• Update Time: 2025-10-13

3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[({5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl}methyl)thio]propanoic acid
• 3-({[5-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)propanoic acid
• DTXSID301129909
• 3-[[5-(cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl]methylsulfanyl]propanoic acid
• 1119449-70-5
• LS-01643
• AKOS005171300
• 3-(((5-(Cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoicacid
• MFCD12026887
• CS-0365391
• 3-(((5-(Cyclopropylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid
• 3-[[[5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl]methyl]thio]propanoic acid
• STK503136
• 3-(((5-((cyclopropylamino)carbonyl)-1,2,4-oxadiazol-3-yl)methyl)thio)propanoic acid
• ALBB-004359
• 3-[((5-[(Cyclopropylamino)carbonyl]-1,2,4-oxadiazol-3-yl)methyl)thio]propanoic acid
• 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid

• MDL： MFCD12026887
• Inchi： 1S/C10H13N3O4S/c14-8(15)3-4-18-5-7-12-10(17-13-7)9(16)11-6-1-2-6/h6H,1-5H2,(H,11,16)(H,14,15)
• InChI Key： UZJXHPNMSYMQDN-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CC1=NOC(C(NC2CC2)=O)=N1

Computed Properties

• Exact Mass: 271.06267708g/mol
• Monoisotopic Mass: 271.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 131Ų

Additional information on 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid

3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid: A Comprehensive Overview

3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid, with the CAS number 1119449-70-5, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a thiopropanoic acid moiety and a cyclopropylamino-substituted oxadiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyclopropylamino group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in the design of orally bioavailable drugs. The oxadiazole ring, on the other hand, is a versatile heterocyclic scaffold that has been widely explored for its potential in modulating various biological targets. The presence of the thiopropanoic acid moiety further adds to the compound's reactivity and potential for forming covalent bonds with target proteins.

Recent studies have highlighted the therapeutic potential of 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The researchers found that the compound effectively blocked the kinase's catalytic activity, leading to reduced cell proliferation and increased apoptosis in cancer cell lines. This finding underscores the compound's potential as a lead molecule for developing novel anticancer agents.

In addition to its anticancer properties, 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid has also shown promise in other therapeutic areas. A 2021 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages. This suggests that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid has also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens. Furthermore, preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route to 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid has been optimized to ensure high yields and purity. The synthesis typically involves several key steps: (1) formation of the cyclopropylamine derivative; (2) coupling with an appropriate carboxylic acid to form the oxadiazole ring; (3) introduction of the thiopropanoic acid moiety; and (4) final purification to obtain the desired product. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 3-({5-(Cyclopropylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thiopropanoic acid (CAS 1119449-70-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for its eventual clinical application.